![molecular formula C16H24N2O2 B1373219 tert-butyl N-{[4-(cyclopropylamino)-3-methylphenyl]methyl}carbamate CAS No. 1333676-96-2](/img/structure/B1373219.png)
tert-butyl N-{[4-(cyclopropylamino)-3-methylphenyl]methyl}carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“tert-butyl N-{[4-(cyclopropylamino)-3-methylphenyl]methyl}carbamate” is a chemical compound with the CAS Number: 1333676-96-2 . It has a molecular weight of 276.38 . The IUPAC name for this compound is tert-butyl 4-(cyclopropylamino)-3-methylbenzylcarbamate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C16H24N2O2/c1-11-9-12(5-8-14(11)18-13-6-7-13)10-17-15(19)20-16(2,3)4/h5,8-9,13,18H,6-7,10H2,1-4H3,(H,17,19) . This code provides a textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound has a molecular weight of 276.38 . Other physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results.Scientific Research Applications
Enantioselective Synthesis
The compound tert-butyl N-{[4-(cyclopropylamino)-3-methylphenyl]methyl}carbamate is a crucial intermediate in the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides. Its crystal structure has been determined to confirm the relative substitution of the cyclopentane ring, aligning with that in β-2-deoxyribosylamine, which is essential for the synthesis of nucleotide analogues (Ober et al., 2004).
Diels‐Alder Reaction
This compound also plays a role in the preparation and subsequent Diels‐Alder reactions, contributing to the synthesis of complex organic molecules. It acts as an intermediate in various chemical transformations, illustrating its versatility in synthetic organic chemistry (Padwa et al., 2003).
Synthesis of Biologically Active Compounds
Additionally, this compound is used in synthesizing biologically active compounds, such as omisertinib (AZD9291), highlighting its importance in medicinal chemistry. The synthesis method for this compound is optimized to improve yield and efficiency, demonstrating its critical role in drug development processes (Zhao et al., 2017).
Directed Hydrogenation
The compound is also involved in directed hydrogenation processes to yield specific diastereomers, which are crucial for developing enantiopure substances in pharmaceuticals. This demonstrates its utility in stereochemical manipulations within organic synthesis (Smith et al., 2001).
properties
IUPAC Name |
tert-butyl N-[[4-(cyclopropylamino)-3-methylphenyl]methyl]carbamate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O2/c1-11-9-12(5-8-14(11)18-13-6-7-13)10-17-15(19)20-16(2,3)4/h5,8-9,13,18H,6-7,10H2,1-4H3,(H,17,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHBPJMUXDVUTRW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)CNC(=O)OC(C)(C)C)NC2CC2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.37 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.